Cas no 70086-66-7 (Benzenamine,3-(methylseleno)-)

Benzenamine,3-(methylseleno)- structure
Benzenamine,3-(methylseleno)- structure
Product name:Benzenamine,3-(methylseleno)-
CAS No:70086-66-7
MF:C7H9NSe
MW:186.113060712814
CID:568481
PubChem ID:144378

Benzenamine,3-(methylseleno)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(methylseleno)-
    • 3-methylselanylaniline
    • Benzenamine, 3-(methylseleno)-
    • 70086-66-7
    • DTXSID70220359
    • Inchi: InChI=1S/C7H9NSe/c1-9-7-4-2-3-6(8)5-7/h2-5H,8H2,1H3
    • InChI Key: HYQRHEJPQYUJDM-UHFFFAOYSA-N
    • SMILES: C[Se]C1=CC=CC(=C1)N

Computed Properties

  • Exact Mass: 180.99607
  • Monoisotopic Mass: 186.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Boiling Point: 284.8°Cat760mmHg
  • Flash Point: 126.1°C
  • PSA: 26.02

Benzenamine,3-(methylseleno)- Related Literature

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